![molecular formula C13H26O B8223196 Tridec-12-en-1-ol](/img/structure/B8223196.png)
Tridec-12-en-1-ol
Overview
Description
Tridec-12-en-1-ol is a useful research compound. Its molecular formula is C13H26O and its molecular weight is 198.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tridec-12-en-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tridec-12-en-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Insect Pheromones and Analog Synthesis
Tridec-12-en-1-ol has been studied in the context of synthesizing insect pheromones and their analogs. For example, it was utilized in the synthesis of tridec-4E-en-1-yl acetate, a sex pheromone of the tomato pinworm, Keiferia lysopersicella (Odinokov, Vakhidov, & Shakhmaev, 1995).
Polymer Chemistry
In polymer chemistry, tridec-12-en-1-ol has been a key component in the synthesis of novel α,ω-dienes like 2-(undec-10-en-1-yl)tridec-12-en-1-yl acrylate. This compound underwent various chemical reactions, such as thiol-Michael coupling and oxidative protection, leading to the creation of functional and symmetrical ADMET-active monomers (Hensbergen et al., 2014).
Thermal Isomerizations Studies
The compound has also been a subject in studies of thermal isomerizations, such as the research on cis,anti,cis-tricyclo[7.4.0.0(2,8)]tridec-10-ene. This study provided insights into the thermal rearrangements and epimerization processes at high temperatures (Leber et al., 2012).
Click Chemistry in Drug Discovery
While not directly involving tridec-12-en-1-ol, its related compounds have been referenced in the broader context of click chemistry, which is a modular approach using reliable chemical transformations and is increasingly applied in drug discovery (Kolb & Sharpless, 2003).
Synthesis and Anti-inflammatory Activity
There's research on the synthesis of compounds like 13-thiabicyclo[8.2.1]tridec-5-ene, which showed potential anti-inflammatory activity. These studies are significant for understanding the chemical synthesis and potential applications of tridec-12-en-1-ol derivatives (Tolstikov et al., 1995).
properties
IUPAC Name |
tridec-12-en-1-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h2,14H,1,3-13H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUSVLRIDVGJNPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCCCCCCCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tridec-12-en-1-ol |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.